3-amino-1-methyl-N-(2-phenylethyl)-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-amino-1-methyl-N-(2-phenylethyl)-1H-pyrazole-5-carboxamide is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. This compound is also known as AM-251 and is a selective antagonist of the cannabinoid receptor CB1. In
Mechanism of Action
3-amino-1-methyl-N-(2-phenylethyl)-1H-pyrazole-5-carboxamide is a selective antagonist of the cannabinoid receptor CB1. It binds to the receptor and prevents the activation of the receptor by endocannabinoids such as anandamide and 2-arachidonoylglycerol. This results in a decrease in the activity of the endocannabinoid system, which is involved in various physiological processes such as pain, anxiety, and appetite regulation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its role as a selective antagonist of the CB1 receptor. It has been shown to decrease the activity of the endocannabinoid system and reduce the effects of endocannabinoids such as anandamide and 2-arachidonoylglycerol. This can result in a decrease in pain, anxiety, and appetite regulation.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-amino-1-methyl-N-(2-phenylethyl)-1H-pyrazole-5-carboxamide in lab experiments is its selectivity for the CB1 receptor. This allows for specific targeting of the endocannabinoid system and reduces the potential for off-target effects. However, one limitation of using this compound is its relatively low potency compared to other CB1 antagonists. This can make it more difficult to achieve the desired effects in lab experiments.
Future Directions
There are several future directions for research on 3-amino-1-methyl-N-(2-phenylethyl)-1H-pyrazole-5-carboxamide. One area of interest is its potential use as a therapeutic agent for various diseases such as cancer, pain, and anxiety. Another area of interest is its potential as a tool to study the endocannabinoid system and its role in various physiological processes. Additionally, further research is needed to improve the potency and selectivity of this compound for use in lab experiments.
Synthesis Methods
The synthesis of 3-amino-1-methyl-N-(2-phenylethyl)-1H-pyrazole-5-carboxamide involves the reaction of 1-methyl-1H-pyrazole-5-carboxylic acid with 2-phenylethylamine in the presence of a coupling agent such as EDCI or HATU. The resulting intermediate is then treated with ammonia to yield the final product. The purity of the compound can be further improved by recrystallization.
Scientific Research Applications
3-amino-1-methyl-N-(2-phenylethyl)-1H-pyrazole-5-carboxamide has been extensively studied for its potential applications in various fields. In the field of neuroscience, it has been used as a tool to study the endocannabinoid system and its role in various physiological processes such as pain, anxiety, and addiction. In the field of cancer research, it has been investigated for its potential anticancer properties. It has also been studied in the field of pharmacology for its potential use as a therapeutic agent for various diseases.
properties
IUPAC Name |
5-amino-2-methyl-N-(2-phenylethyl)pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O/c1-17-11(9-12(14)16-17)13(18)15-8-7-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H2,14,16)(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEEDJHOQHAFTIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)N)C(=O)NCCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.